Cas no 148776-17-4 (Benzaldehyde, 3-nitro-4-phenoxy-)
148776-17-4 structure
Product Name:Benzaldehyde, 3-nitro-4-phenoxy-
CAS No:148776-17-4
MF:C13H9NO4
MW:243.214863538742
CID:1320235
PubChem ID:8714495
Update Time:2025-04-20
Benzaldehyde, 3-nitro-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-nitro-4-phenoxy-
- 3-nitro-4-phenoxybenzaldehyde
- SCHEMBL6157958
- 148776-17-4
- AKOS005205184
- DTXSID90429221
-
- Inchi: 1S/C13H9NO4/c15-9-10-6-7-13(12(8-10)14(16)17)18-11-4-2-1-3-5-11/h1-9H
- InChI Key: ZZFNVYAEMXUDOC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C=O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.05317
- Monoisotopic Mass: 243.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Benzaldehyde, 3-nitro-4-phenoxy- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
148776-17-4 (Benzaldehyde, 3-nitro-4-phenoxy-) Related Products
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- 80410-57-7(3-Methoxy-4-nitrobenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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